Cas no 1804213-61-3 (Methyl 2-amino-6-(2-bromopropanoyl)benzoate)

• Product Name: Methyl 2-amino-6-(2-bromopropanoyl)benzoate
• CAS No: 1804213-61-3
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• CID: 4795789
• Update Time: 2025-05-19

Methyl 2-amino-6-(2-bromopropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-6-(2-bromopropanoyl)benzoate

• Inchi： 1S/C11H12BrNO3/c1-6(12)10(14)7-4-3-5-8(13)9(7)11(15)16-2/h3-6H,13H2,1-2H3
• InChI Key： YTNLTLVASVPFMY-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1C(=O)OC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• XLogP3: 2.5
• Topological Polar Surface Area: 69.4

Additional information on Methyl 2-amino-6-(2-bromopropanoyl)benzoate

Methyl 2-amino-6-(2-bromopropanoyl)benzoate (CAS No. 1804213-61-3): A Comprehensive Overview in Modern Chemical Biology

Methyl 2-amino-6-(2-bromopropanoyl)benzoate, identified by its CAS number CAS No. 1804213-61-3, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a benzoate core substituted with an amino group at the 2-position and a 2-bromopropanoyl moiety at the 6-position, exhibits unique structural and functional properties that make it a valuable tool in the development of novel therapeutic agents.

The benzoate backbone is well-known for its versatility in medicinal chemistry, providing a scaffold that can be modified to achieve specific biological activities. The presence of the amino group at the 2-position introduces potential sites for hydrogen bonding and interaction with biological targets, while the 2-bromopropanoyl substituent adds an additional layer of reactivity, enabling further derivatization and functionalization. These structural features make Methyl 2-amino-6-(2-bromopropanoyl)benzoate a promising candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The amino and bromopropanoyl functional groups in Methyl 2-amino-6-(2-bromopropanoyl)benzoate suggest potential interactions with enzymes and receptors involved in these pathways. For instance, studies have shown that benzoate derivatives can exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The bromine atom in the 2-bromopropanoyl group may also enhance binding affinity to target proteins, making this compound a attractive scaffold for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and biological activities of complex molecules like Methyl 2-amino-6-(2-bromopropanoyl)benzoate with greater accuracy. These computational tools can help identify potential lead compounds for further experimental validation, thereby accelerating the drug discovery process. Additionally, high-throughput screening (HTS) techniques have been employed to rapidly assess the activity of large libraries of compounds against various biological targets. Methyl 2-amino-6-(2-bromopropanoyl)benzoate has been tested in several HTS campaigns, demonstrating promising results in preliminary assays related to enzyme inhibition and receptor binding.

The synthesis of Methyl 2-amino-6-(2-bromopropanoyl)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The benzoate core can be synthesized via classical methods such as Friedel-Crafts acylation or through more modern approaches like palladium-catalyzed cross-coupling reactions. The introduction of the amino group at the 2-position typically involves nucleophilic aromatic substitution (SNAr) or reduction of an nitro group. The final step involves coupling the 2-bromopropanoyl moiety to the benzoate scaffold, which can be achieved through amide bond formation or esterification reactions. Advanced synthetic techniques such as flow chemistry have also been explored to improve scalability and efficiency in the production of this compound.

In vitro studies have revealed that Methyl 2-amino-6-(2-bromopropanoyl)benzoate exhibits interesting pharmacological properties. For example, it has been shown to inhibit the activity of certain kinases involved in cancer progression by competing with ATP for binding sites. The amino group plays a crucial role in this interaction by forming hydrogen bonds with key residues in the kinase active site. Additionally, preliminary data suggest that this compound may have neuroprotective effects by modulating neurotransmitter release and receptor activity in brain cells. These findings highlight the potential therapeutic applications of Methyl 2-amino-6-(2-bromopropanoyl)benzoate in treating neurological disorders.

The< strong>bromopropanoyl group in Methyl 2-amino-6-(2-bromopropanoyl)benzoate is particularly noteworthy due to its ability to participate in various chemical transformations. For instance, it can undergo nucleophilic substitution reactions with amines or alcohols to form amides or esters, respectively. These derivatives can then be further modified to explore new pharmacophores and improve drug-like properties such as solubility and bioavailability. The bromine atom also makes this compound suitable for cross-coupling reactions using palladium catalysts, allowing for the introduction of aryl or vinyl groups at various positions on the molecule.

Ongoing research is focused on expanding the chemical space explored by derivatives of Methyl 2-amino-6-(2-bromopropanoyl)benzoate by employing innovative synthetic strategies and exploring new biological targets. Techniques such as directed evolution and structure-based drug design are being utilized to identify novel analogs with enhanced potency and selectivity. Furthermore, collaboration between academia and industry is fostering rapid translation of laboratory findings into clinical candidates, bringing new treatments for unmet medical needs closer to reality.

The future prospects for Methyl 2-amino-6-(2-bromopropanoyl)benzoate are bright, given its unique structural features and promising preclinical data. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that precisely target pathological processes. This compound serves as a testament to the power of interdisciplinary research in chemical biology, where insights from chemistry, biology, and medicine converge to create innovative solutions for human health.